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Compound of Interest

Compound Name:
4-(Dichloromethylene)morpholin-

4-ium

CAS No.: 790600-30-5

Cat. No.: B3043212

Get Quote

An In-depth Exploration of the Synthesis, History, and Applications of 4-
(Dichloromethylene)morpholin-4-ium Chloride

Introduction: The Iminium Salt Family and the Rise
of a Versatile Reagent
The family of iminium salts, characterized by a positively charged nitrogen atom double-bonded

to a carbon, represents a cornerstone of modern organic synthesis. These powerful

electrophiles serve as invaluable intermediates in a vast array of chemical transformations,

from the construction of complex heterocyclic systems to the activation of carboxylic acids for

peptide coupling. Among the most prominent members of this class is N,N-dimethyl-N-

(dichloromethylene)ammonium chloride, widely known as Viehe's salt, which has seen

extensive use as a versatile reagent since its popularization.
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This technical guide focuses on a lesser-documented yet equally potent analog: 4-
(Dichloromethylene)morpholin-4-ium chloride. By replacing the dimethylamino moiety of

Viehe's salt with a morpholine ring, unique electronic and steric properties are conferred upon

the molecule, influencing its reactivity, stability, and potential applications. This document will

provide a detailed exploration of the probable synthesis, historical context, and theoretical

applications of this morpholine-derived dichloromethyleneiminium salt, offering researchers and

drug development professionals a comprehensive resource for understanding and utilizing this

powerful chemical entity. The presence of the ether oxygen in the morpholine ring withdraws

electron density from the nitrogen, rendering it less nucleophilic and less basic than similarly

structured secondary amines like piperidine[1][2]. This fundamental property influences the

formation and reactivity of its corresponding iminium salt.

PART 1: Synthesis and Mechanistic Insights
While a definitive, published historical synthesis of 4-(Dichloromethylene)morpholin-4-ium
chloride is not readily available in the chemical literature, its preparation can be confidently

extrapolated from the well-established synthesis of analogous iminium salts, particularly the

reaction of tertiary amides with phosgene or its safer solid equivalent, triphosgene. The logical

precursor for the synthesis of 4-(Dichloromethylene)morpholin-4-ium chloride is 4-

formylmorpholine.

The proposed synthesis involves the reaction of 4-formylmorpholine with a chlorinating agent

such as phosgene, oxalyl chloride, or triphosgene. Triphosgene is often preferred due to its

solid nature, which makes it easier and safer to handle compared to gaseous phosgene[3].

The reaction proceeds through a putative mechanism involving the initial activation of the

formyl group by the chlorinating agent. This is followed by the elimination of carbon dioxide and

a proton to generate the stable dichloromethyleneiminium salt.

Proposed Synthetic Pathway
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Reactants

Reaction

Product

4-Formylmorpholine

Activation of Carbonyl

Triphosgene

Decarbonylation & Elimination

4-(Dichloromethylene)morpholin-4-ium chloride
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Starting Materials

Reaction

Product

4-(Dichloromethylene)morpholin-4-ium chloride

Nucleophilic Attack

Nucleophile (e.g., R-NH2, R-OH)

Elimination of HCl

Substituted Product (e.g., Guanidine, Carbamate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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